Cas no 2034582-63-1 (N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine)

• Product Name: N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine
• CAS No: 2034582-63-1
• MF: C₁₆H₂₁N₅O₂S
• MW: 347.4352
• CID: 5353523
• Update Time: 2025-11-01

N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• (3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(4-methylthiazol-5-yl)methanone
• N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine

• Inchi： 1S/C16H21N5O2S/c1-11-13(24-10-19-11)16(22)21-8-4-5-12(9-21)23-15-14(20(2)3)17-6-7-18-15/h6-7,10,12H,4-5,8-9H2,1-3H3
• InChI Key： UGOZZJJPIQOPHE-UHFFFAOYSA-N
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(=NC([H])=C([H])N=1)N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 2
• Topological Polar Surface Area: 99.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine

Introduction to N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine and Its Significance in Modern Chemical Biology

N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine, a compound with the CAS number 2034582-63-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The intricate architecture of this molecule, featuring multiple functional groups and heterocyclic rings, positions it as a promising candidate for further investigation into novel biological pathways and mechanisms.

The molecular framework of N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine incorporates several key structural elements that contribute to its unique chemical properties. The presence of a pyrazine core, linked to a piperidine ring via an oxygen atom, creates a scaffold that is both flexible and reactive. This design allows for the exploration of various biological interactions, making it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of this compound is its incorporation of a 4-methyl-1,3-thiazole moiety. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carbonyl group attached to the thiazole ring further enhances the molecule's reactivity, enabling it to participate in diverse chemical transformations. These features make N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine a versatile tool for investigating the mechanisms of various biological processes.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and interact with biological targets in specific ways. The pyrazine and piperidine rings in N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amine contribute to its ability to bind effectively to biological receptors and enzymes. This binding affinity is crucial for developing drugs that can modulate physiological processes effectively.

The synthesis of N,N-dimethyl-3-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}pyrazin-2-amines has been a subject of intense study in synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to produce this compound with high yield and purity, facilitating further research into its biological activities.

In the realm of drug discovery, N,N-dimethyl-3-{[1-(4-methyl)-1,3-thiazole carbonyl)piperidin 3 yl oxy } pyrazine 2 amine has shown promise as a lead compound for developing new therapeutic agents. Its unique structural features suggest potential applications in treating various diseases, including cancer and neurological disorders. The compound's ability to interact with multiple biological targets makes it an attractive candidate for polypharmacological approaches, which aim to address complex diseases by targeting multiple pathways simultaneously.

The investigation into the pharmacological properties of N,N-dimethyl - 3 - {[ 1 - ( 4 - methyl - 1 , 3 - thiazole - 5 - carbonyl ) piperidine 3 - yl ] oxy } pyrazine - 2 - amine has revealed several interesting findings. Preclinical studies have demonstrated its ability to inhibit certain enzymes and receptors involved in disease progression. These findings support the hypothesis that this compound can modulate biological pathways in a way that could lead to therapeutic benefits.

One area where this compound shows particular promise is in the treatment of cancer. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. By targeting specific enzymes and receptors involved in cancer cell signaling, N,N-dimethyl - 3 - {[ 1 - ( 4 - methyl - 1 , 3 - thiazole carbonyl ) piperidine 3 yl ] oxy } pyrazine - 2 amine could potentially inhibit tumor growth and induce apoptosis. Further research is needed to fully understand its mechanism of action and optimize its efficacy.

Another potential application of N,N-dimethyl - 3 - {[ 1 - ( 4 methyl ) thiazole carbonyl ) piperidine ] oxy } pyrazine amine is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the accumulation of toxic protein aggregates in the brain. By interacting with specific targets involved in protein misfolding and aggregation, this compound could potentially prevent or slow down disease progression.

The development of new drugs relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how molecules will interact with biological targets before conducting expensive wet-lab experiments. N,N-dimethy l - 3 {[ [ ( ) thiazole carbonyl ) piperidine ] oxy } pyrazine am ine has been extensively studied using these techniques, providing valuable insights into its potential pharmacological properties.

In conclusion, N,N-dimethy l - { [ [ ( ) thiazole carbonyl ) piperidine ] oxy } pyrazine am ine is a fascinating compound with significant potential in drug discovery and therapeutic development. Its complex molecular structure and diverse functional groups make it a versatile tool for investigating various biological processes. Further research is needed to fully explore its pharmacological properties and develop new treatments for diseases such as cancer and neurological disorders.